4-iodo-N-3-isoxazolyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-iodo-N-(1,2-oxazol-3-yl)-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C7H5IN4O2/c8-4-3-9-11-6(4)7(13)10-5-1-2-14-12-5/h1-3H,(H,9,11)(H,10,12,13)
• InChI Key: SZWBEOQWWNHFHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CON=C1NC(=O)C2=C(C=NN2)I
• Molecular Formula: C7H5IN4O2
• Molecular Weight: 304.04 g/mol

Description

4-iodo-N-3-isoxazolyl-1H-pyrazole-3-carboxamide is a chemical compound that has been widely used in scientific research for its unique properties. It is a heterocyclic compound that contains both a pyrazole and isoxazole ring, making it a valuable tool in medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of 4-iodo-N-3-isoxazolyl-1H-pyrazole-3-carboxamide is not fully understood. However, it is believed to exert its effects by modulating the activity of specific enzymes and receptors in the body. For example, it has been reported to inhibit the activity of the protein kinase CK2, which is involved in cell growth and proliferation.
Biochemical and Physiological Effects:
The compound has been shown to exhibit a range of biochemical and physiological effects. For example, it has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and block viral replication. The compound has also been shown to modulate the activity of various enzymes and receptors in the body, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-iodo-N-3-isoxazolyl-1H-pyrazole-3-carboxamide in lab experiments is its unique chemical structure, which makes it a valuable tool for drug discovery and medicinal chemistry. However, the compound also has some limitations, such as its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for research involving 4-iodo-N-3-isoxazolyl-1H-pyrazole-3-carboxamide. One potential area of research is the development of novel drugs based on the compound's chemical structure. Another area of research is the investigation of the compound's effects on specific enzymes and receptors in the body, which may provide insights into its mechanism of action. Additionally, the compound may be used as a tool to study the function of specific proteins and signaling pathways in the body.

Scientific Research Applications

The compound has been extensively used in scientific research as a scaffold for the development of novel drugs. It has been reported to exhibit anticancer, anti-inflammatory, and antiviral activities. The compound has also been used as a tool to study the function of various enzymes and receptors in the body.